Cas no 10397-22-5 (Aceticacid, 2-butoxy-, butyl ester)
10397-22-5 structure
Product Name:Aceticacid, 2-butoxy-, butyl ester
CAS No:10397-22-5
MF:C10H20O3
MW:188.264003753662
CID:236061
PubChem ID:292514
Update Time:2025-04-19
Aceticacid, 2-butoxy-, butyl ester Chemical and Physical Properties
Names and Identifiers
-
- Aceticacid, 2-butoxy-, butyl ester
- butyl 2-butoxyacetate
- AR-1I1265
- butoxy-acetic acid butyl ester
- Butoxyessigsaeure-butylester
- Butoxy-essigsaeure-butylester
- butyl butoxyacetate
- Butylbutoxyacetat
- Butyl-butoxyacetat
- CTK4A2542
- n-Butyl-butoxyacetat
- NSC158325
- Butoxyacetic acid butyl ester
- 10397-22-5
- SCHEMBL1055702
- NSC-158325
- AKOS010940152
- URBZEXMYYYABCQ-UHFFFAOYSA-N
- DTXSID70303434
-
- Inchi: 1S/C10H20O3/c1-3-5-7-12-9-10(11)13-8-6-4-2/h3-9H2,1-2H3
- InChI Key: URBZEXMYYYABCQ-UHFFFAOYSA-N
- SMILES: O(CC(=O)OCCCC)CCCC
Computed Properties
- Exact Mass: 188.1413
- Monoisotopic Mass: 188.141
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 9
- Complexity: 123
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 35.5Ų
Experimental Properties
- Density: 0.925
- Boiling Point: 249.5°C at 760 mmHg
- Flash Point: 85°C
- Refractive Index: 1.423
- PSA: 35.53
- LogP: 2.14640
Aceticacid, 2-butoxy-, butyl ester Related Literature
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Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
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Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
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Aloke Das,K. K. Mahato,Chayan K. Nandi,Tapas Chakraborty,Shridhar R. Gadre,Nikhil A. Gokhale Phys. Chem. Chem. Phys., 2002,4, 2162-2168
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Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
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5. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
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